Cas no 1029684-37-4 (1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole)

1-(Oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole is a boron-containing heterocyclic compound featuring both an imidazole core and a tetra-substituted dioxaborolane group. This structure makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl systems. The oxanyl (tetrahydro-2H-pyranyl) substituent enhances solubility and stability, facilitating handling and storage. The tetramethyl-1,3,2-dioxaborolane moiety offers improved air and moisture stability compared to boronic acids, ensuring reliable performance in organic transformations. Its compatibility with diverse reaction conditions makes it suitable for pharmaceutical and materials science applications, particularly in constructing nitrogen- and boron-rich scaffolds.
1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole structure
1029684-37-4 structure
Product Name:1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
CAS No:1029684-37-4
MF:C14H23BN2O3
MW:278.155023813248
MDL:MFCD11100960
CID:1010972
PubChem ID:24880008
Update Time:2025-05-28

1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(Tetrahydro-2H-pyran-2-yl)-1H-imidazole-5-boronic acid pinacol ester
    • 1-(2-Tetrahydropyranyl)-1H-imidazole-5-boronic acid pinacol ester
    • 1-(Tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
    • 1-(Tetrahydro-pyran-2-yl)-1H-imidazole-5-boronic acid pinacol ester
    • 1-(tetrahydropyran-2-yl)-1h-imidazole-5-boronic acid pinacol ester
    • 1H-Imidazole, 1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole
    • 1-(Tetrahydro-2H-pyran-2-yl)
    • 1-(Tetrahydro-2H-pyran-2-yl)-1H-imidazole-5-boroni
    • 1-(Tetrahydro-2H-pyran-2-yl)-1H-imidazole-5-boronic acid pinacol
    • 1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
    • 4,4,5,5-TetraMethyl-2-(1-(tetrahydro-2H-pyran-2-yl)-1H-iMidazol-5-yl)-1,3,2-dioxaborolane
    • AKOS005259367
    • 1029684-37-4
    • 1-(Oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
    • BVIWGBKKGPHNAB-UHFFFAOYSA-N
    • DTXSID10647783
    • SY022828
    • AS-53897
    • EN300-101788
    • 1-(2-Tetrahydropyranyl)imidazole-5-boronic Acid Pinacol Ester
    • P17256
    • BBL101529
    • MFCD11100960
    • SCHEMBL1485133
    • PB16346
    • STL555325
    • CS-W014020
    • 1-(2-Tetrahydropyranyl)-1H-iMidazole-5-boronic acid pinacol ester, 95%
    • MDL： MFCD11100960
    • Inchi： 1S/C14H23BN2O3/c1-13(2)14(3,4)20-15(19-13)11-9-16-10-17(11)12-7-5-6-8-18-12/h9-10,12H,5-8H2,1-4H3
    • InChI Key： BVIWGBKKGPHNAB-UHFFFAOYSA-N
    • SMILES： O1B(C2=CN=CN2C2CCCCO2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 278.18000
  • Monoisotopic Mass: 278.1801728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • Melting Point: 129-133℃
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 45.51000
  • LogP: 1.88140

1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole Security Information

1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole Pricemore >>

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1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole Production Method

1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole Related Literature

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